2,4-Dibromo-1-chlorobenzene

• IUPAC Name: 2,4-dibromo-1-chlorobenzene
• InChI: InChI=1S/C6H3Br2Cl/c7-4-1-2-6(9)5(8)3-4/h1-3H
• InChI Key: IJZDMPWKIBVVCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Br)Cl
• Molecular Formula: C6H3Br2Cl
• DSSTOX Substance ID: DTXSID00554674
• Molecular Weight: 270.35 g/mol
• CAS RN: 29604-75-9

Description

2,4-Dibromo-1-chlorobenzene is a chemical compound with the molecular formula C6H3Br2Cl. It has a molecular weight of 270.35. It is typically stored in a dry room at normal temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with two bromine atoms and one chlorine atom attached to it. The average mass of the molecule is 270.349 Da, and the monoisotopic mass is 267.828979 Da.

Physical And Chemical Properties Analysis

This compound is a solid or liquid at room temperature. The compound’s InChI code is 1S/C6H3Br2Cl/c7-4-1-2-6(9)5(8)3-4/h1-3H.

Scientific Research Applications

Vapor Pressure and Lattice Energies

Research on 1,4-dichlorobenzene and 1,4-dibromobenzene in both crystalline and liquid states has been conducted to understand their vapor pressures as a function of temperature and to calculate their lattice energies. This type of study is crucial for understanding the physical properties and stability of halogenated benzenes, which can inform their use in material science and engineering applications (Oonk et al., 2000).

Quantum Chemical Studies

Quantum chemical studies have been performed on 1-3-dibromo-5-chlorobenzene to investigate its molecular structure and vibrational frequencies using density functional theory (DFT). Such studies provide detailed insights into the electronic properties and potential reactivity of halogenated benzenes, which can be useful in designing new molecules and materials with desired properties (Arivazhagan & Meenakshi, 2011).

Structural Analysis through X-Ray Diffraction

The structural details of dihalobenzenes, including their molecular and crystal structures, have been elucidated using single-crystal X-ray diffraction. Such studies help understand the effects of halogen substitution on the molecular geometry and interactions, which are crucial for the development of halogenated compounds for use in pharmaceuticals, agrochemicals, and materials science (Schmidbaur et al., 2004).

Environmental and Biodegradation Studies

Investigations into the environmental persistence and biodegradation of chlorobenzenes, like chlorobenzene, have been conducted to understand their impact on the ecosystem and potential for bioremediation. These studies are essential for assessing the environmental safety of chemical compounds and developing strategies for their degradation or removal from contaminated sites (Adrian et al., 2000).

Aqueous Solubility and Environmental Behavior

The temperature dependence of the aqueous solubility of chlorobenzenes has been studied to understand their environmental behavior and fate. This information is critical for risk assessment and management of chemical pollutants in water bodies (Ma et al., 2001).

Safety and Hazards

The safety information for 2,4-Dibromo-1-chlorobenzene indicates that it is classified under the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.